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Compound of Interest

Compound Name: 3-Bromo-2-chloroaniline

Cat. No.: B183718 Get Quote

An In-depth Technical Guide to 3-Bromo-2-
chloroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and key data for 3-Bromo-2-chloroaniline, a significant intermediate in organic and

pharmaceutical synthesis.

Core Chemical Data
3-Bromo-2-chloroaniline is a halogenated aromatic amine with the IUPAC name 3-bromo-2-
chloroaniline. Its fundamental chemical properties are summarized below.

Property Value Source

Chemical Formula C₆H₅BrClN [1][2][3][4][5]

Exact Mass 204.92939 Da [2][6][7]

Molecular Weight 206.47 g/mol [1][2]

CAS Number 56131-46-5 [3][4][8]
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Experimental Protocols
The synthesis of 3-Bromo-2-chloroaniline is most commonly achieved through the reduction

of a nitrobenzene precursor. The following is a representative experimental protocol.

Synthesis of 3-Bromo-2-chloroaniline from 1-Bromo-2-chloro-3-nitrobenzene

This procedure outlines the reduction of 1-bromo-2-chloro-3-nitrobenzene using tin(II) chloride.

Materials:

1-bromo-2-chloro-3-nitrobenzene (2.7 g, 11.44 mmol)

Tin(II) chloride (SnCl₂) (12.97 g, 57.20 mmol)

Ethanol (60 mL)

Deionized water

Ethyl acetate

Saturated brine solution

Anhydrous sodium sulfate

Silica gel for column chromatography

Petroleum ether

Procedure:

A solution of 1-bromo-2-chloro-3-nitrobenzene and SnCl₂ in ethanol is prepared in a round-

bottom flask.[1][8]

The mixture is stirred and heated under reflux for 3 hours.[1][8]

Upon completion, the reaction mixture is cooled to room temperature.[1][8]
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The reaction is quenched with deionized water and the product is extracted with ethyl

acetate.[1][8]

The organic layers are combined, washed with saturated brine, and dried over anhydrous

sodium sulfate.[1][8]

The solvent is removed under reduced pressure.[1][8]

The crude product is purified by silica gel column chromatography using an eluent of ethyl

acetate/petroleum ether (1:50) to yield 3-bromo-2-chloroaniline as an off-white solid.[1][8]

An alternative method involves the use of iron powder and acetic acid for the reduction of the

nitro group.[1]

Logical Relationships
The following diagram illustrates the fundamental relationship between the compound's name

and its core chemical properties.

3-Bromo-2-chloroaniline

Chemical Formula
C₆H₅BrClN

is represented by

Exact Mass
204.92939 Da

corresponds to

Click to download full resolution via product page

Chemical Identity of 3-Bromo-2-chloroaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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